Cas no 71964-73-3 (Benz(a)anthracene-1,4-dione, 7,12-dimethyl-)

Benz(a)anthracene-1,4-dione, 7,12-dimethyl- structure
71964-73-3 structure
Product Name:Benz(a)anthracene-1,4-dione, 7,12-dimethyl-
CAS No:71964-73-3
MF:C20H14O2
MW:286.323965549469
CID:2703966
PubChem ID:362096
Update Time:2025-04-21

Benz(a)anthracene-1,4-dione, 7,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7,12-dimethylbenzo[a]anthracene-1,4-dione
    • DTXSID60222246
    • NCI60_007993
    • 7,12-Dimethylbenz(a)anthracene-1,4-dione
    • CHEMBL1988071
    • NSC625625
    • 71964-73-3
    • NSC-625625
    • Benz[a]anthracene-1, 1,4-dihydro-7,12-dimethyl-
    • Benz(a)anthracene-1,4-dione, 7,12-dimethyl-
    • Inchi: 1S/C20H14O2/c1-11-13-5-3-4-6-14(13)12(2)19-15(11)7-8-16-17(21)9-10-18(22)20(16)19/h3-10H,1-2H3
    • InChI Key: KMZNJHZZPXJOPL-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2C=CC3=C(C)C4C=CC=CC=4C(C)=C3C=21)=O

Computed Properties

  • Exact Mass: 286.099379685Da
  • Monoisotopic Mass: 286.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.1Ų
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